Cas no 61988-79-2 (Vinblastine Methiodide)

• Product Name: Vinblastine Methiodide
• CAS No: 61988-79-2
• MF: C₄₇H₆₁IN₄O₉
• MW: 952.913125753403
• CID: 2084888
• PubChem ID: 171381309
• Update Time: 2025-05-20

Vinblastine Methiodide Chemical and Physical Properties

Names and Identifiers

• Vinblastine Methiodide
• Vinblastine Impurity J
• 61988-79-2
• 6'-Methylvincaleukoblastinium Iodide; 1H-Indolizino[8,1-cd]carbazole Vincaleukoblastinium Deriv.; 2H-3,7-Methanoazacycloundecino[5,4-b]indole Vincaleukoblastinium Deriv.;

• Inchi： 1S/C47H61N4O9.HI/c1-9-43(55)24-29-25-46(41(53)58-7,37-31(16-21-51(5,26-29)27-43)30-14-11-12-15-34(30)48-37)33-22-32-35(23-36(33)57-6)49(4)39-45(32)18-20-50-19-13-17-44(10-2,38(45)50)40(60-28(3)52)47(39,56)42(54)59-8;/h11-15,17,22-23,29,38-40,48,55-56H,9-10,16,18-21,24-27H2,1-8H3;1H/q+1;/p-1/t29-,38+,39-,40-,43+,44-,45-,46+,47+,51-;/m1./s1
• InChI Key： KPWMUSOGFKVSQU-MTVSTKOGSA-M
• SMILES： [I-].O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C(C(=CC=4N2C)OC)[C@]2(C(=O)OC)C4=C(C5C=CC=CC=5N4)CC[N@@+]4(C)C[C@](CC)(C[C@@H](C4)C2)O)CCN2CC=C[C@]1(CC)[C@H]23)O

Computed Properties

• Exact Mass: 952.34833g/mol
• Monoisotopic Mass: 952.34833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 61
• Rotatable Bond Count: 10
• Complexity: 1750
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Vinblastine Methiodide

Vinblastine Methiodide: A Comprehensive Overview

Vinblastine Methiodide, also known by its CAS number 61988-79-2, is a chemotherapeutic agent that has garnered significant attention in the field of oncology due to its potent antitumor properties. This compound is a derivative of vinblastine, a naturally occurring alkaloid extracted from the periwinkle plant Catharanthus roseus. The methiodide salt form enhances its pharmacokinetic properties, making it more effective in targeting cancer cells while minimizing systemic toxicity.

The chemical structure of Vinblastine Methiodide is characterized by a complex framework of nitrogen-containing rings, which contributes to its ability to inhibit microtubule assembly—a critical mechanism in cell division. Recent studies have highlighted its efficacy in treating various malignancies, including Hodgkin's lymphoma and testicular cancer. Researchers have also explored its potential in combination therapies to enhance treatment outcomes and reduce resistance.

One of the most promising developments involving Vinblastine Methiodide is its role in targeted therapy. By integrating nanotechnology, scientists have developed drug delivery systems that improve the compound's bioavailability and reduce side effects. For instance, lipid-based nanoparticles have been shown to significantly enhance the intracellular uptake of Vinblastine Methiodide, leading to more effective tumor suppression.

Moreover, advancements in molecular biology have uncovered new insights into the mechanisms by which Vinblastine Methiodide interacts with cellular pathways. Studies published in 2023 reveal that the compound not only disrupts microtubule dynamics but also modulates key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings underscore the multifaceted approach of Vinblastine Methiodide in combating malignancies.

In terms of clinical applications, Vinblastine Methiodide has been extensively used in first-line chemotherapy regimens for certain cancers. Its ability to selectively target rapidly dividing cells makes it particularly effective against cancers with high proliferation rates. However, ongoing research aims to address its limitations, such as limited solubility and potential cardiotoxicity.

Recent clinical trials have focused on optimizing dosing regimens and identifying biomarkers that predict patient response to Vinblastine Methiodide therapy. For example, a study conducted at the University of California revealed that patients with specific genetic mutations exhibited enhanced sensitivity to the drug, paving the way for personalized treatment strategies.

Looking ahead, the future of Vinblastine Methiodide lies in its integration with emerging therapeutic modalities such as immunotherapy and gene editing. Collaborative efforts between academia and pharmaceutical companies are expected to yield innovative formulations that further enhance its therapeutic potential while minimizing adverse effects.